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For researchers, scientists, and drug development professionals, understanding the
flammability characteristics of solvents is paramount for ensuring laboratory safety. The flash
point, the lowest temperature at which a liquid can vaporize to form an ignitable mixture in air,
Is a critical parameter in this assessment. While the flash point of a pure substance is a well-
defined physical constant, the behavior of binary mixtures can be more complex and, at times,
counterintuitive.

This guide provides an objective comparison of the flash points of common pure solvents and
their binary mixtures, supported by experimental data. It details the methodologies for flash
point determination and illustrates the fundamental relationships governing the flammability of
solvent blends.

Flash Point Behavior of Binary Mixtures

The flash point of a binary mixture is not simply a weighted average of the flash points of its
individual components. The interactions between the molecules in the mixture can lead to non-
ideal behavior, causing deviations from linearity. Some mixtures exhibit a minimum flash point,
where the flash point of the mixture is lower than that of either pure component.[1][2] This
phenomenon is particularly hazardous as it implies that mixing two substances can result in a
solution that is more flammable than both of its constituents. This is often observed in mixtures
that form azeotropes.[3] Conversely, some mixtures may exhibit flash points that are
intermediate between or, in rarer cases, higher than the pure components.
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Quantitative Data on Flash Points

The following tables summarize experimental flash point data for several common binary
mixtures. The data illustrates the non-linear relationship between composition and flash point.

Table 1. Experimental Flash Point Data for Ethanol-Water Mixtures

Ethanol Concentration (% viv) Flash Point (°C)
5 62
10 49
20 36
30 29
40 26
50 24
60 22
70 21
80 20
90 17
95 17
100 13

Data sourced from "Fire Protection Guide to Hazardous Materials", 13th Ed.[4]

Table 2: Experimental Flash Point Data for Methanol-Water Mixtures
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Methanol Mole Fraction (x1) Flash Point (K)
0.0

0.1 321.15
0.2 312.65
0.3 306.45
0.4 301.15
0.5 297.15
0.6 294.15
0.7 291.15
0.8 288.15
0.9 285.15
1.0 283.15

Data adapted from studies on binary aqueous mixtures.[5][6]

Table 3: Experimental Flash Point Data for Methanol + p-Xylene Mixtures
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Methanol Mole Fraction (x1) Experimental Flash Point (K)
0.0 299.82
0.1 291.33
0.2 286.75
0.3 283.82
0.4 282.11
0.5 281.04
0.6 280.47
0.7 280.11
0.8 280.53
0.9 281.86
1.0 283.95

This table demonstrates a minimum flash point behavior.[3]

Experimental Protocols for Flash Point
Determination

The experimental determination of flash points is governed by standardized methods to ensure
reproducibility and accuracy. The two most common methods are the Pensky-Martens closed-
cup test and the Cleveland open-cup test.

Pensky-Martens Closed-Cup Test (ASTM D93)

This method is used to determine the flash point of petroleum products in the temperature
range of 40 to 370 °C and is the standard for many volatile liquids.[7]

Apparatus: The Pensky-Martens apparatus consists of a brass test cup with a close-fitting lid
that incorporates a shutter mechanism, a stirring device, and a means for introducing an
ignition source.
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Procedure:

The sample is placed into the test cup to a specified level.

The lid is secured, and the sample is heated at a slow, constant rate while being
continuously stirred.

At regular temperature intervals, the stirring is stopped, and an ignition source (a small
flame) is briefly introduced into the vapor space above the liquid through an opening in the
lid.

The flash point is the lowest temperature at which the application of the ignition source
causes the vapors of the sample to ignite with a distinct flash inside the cup.

Cleveland Open-Cup Test (ASTM D92)

This method is typically used for less volatile substances, such as lubricating oils and waxes,
with flash points above 79°C.[8]

Apparatus: The Cleveland open-cup apparatus consists of a brass cup that is open to the

atmosphere, a heating plate, and a test flame applicator.

Procedure:

The sample is filled to a specified level in the open cup.
The sample is heated at a specified rate.

At prescribed temperature intervals, a small test flame is passed horizontally across the
center of the cup.

The flash point is the lowest liquid temperature at which the application of the test flame
causes the vapors at the surface of the liquid to ignite.

Logical Relationship of Flash Point Behavior

The following diagram illustrates the possible relationships between the flash points of pure

substances and their binary mixtures.
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Mixing can result in Intermediate Flash Point
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Caption: Flash point behavior of binary mixtures relative to pure components.

Conclusion

The flash point of a binary mixture is a complex property that depends on the nature of the
components and their interactions. It is crucial for laboratory safety to recognize that the flash
point of a mixture can be significantly different from its pure constituents, and in some cases,
can be lower than either, representing an increased fire hazard. Experimental determination
using standardized protocols remains the most reliable method for characterizing the
flammability of novel mixtures. Predictive models, such as those based on activity coefficients
like Wilson, NRTL, and UNIQUAC, can also provide valuable estimates, particularly when
experimental data is unavailable.[3][9]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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